Cas no 61862-91-7 (Quinoline, 1-butyl-1,2,3,4-tetrahydro-7,8-dinitro-)

• Product Name: Quinoline, 1-butyl-1,2,3,4-tetrahydro-7,8-dinitro-
• CAS No: 61862-91-7
• MF: C₁₃H₁₇N₃O₄
• MW: 279.291783094406
• CID: 464196
• PubChem ID: 12288374
• Update Time: 2025-04-19

Quinoline, 1-butyl-1,2,3,4-tetrahydro-7,8-dinitro- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 1-butyl-1,2,3,4-tetrahydro-7,8-dinitro-
• 1-butyl-7,8-dinitro-3,4-dihydro-2H-quinoline
• 61862-91-7
• DTXSID90484698

• Inchi： 1S/C13H17N3O4/c1-2-3-8-14-9-4-5-10-6-7-11(15(17)18)13(12(10)14)16(19)20/h6-7H,2-5,8-9H2,1H3
• InChI Key： DZNJCJIHORSKTG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C=CC2CCCN(CCCC)C=21)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 279.12201
• Monoisotopic Mass: 279.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• PSA: 89.52